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Cat. No.: B1330784 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The Miyaura borylation reaction stands as a cornerstone of modern organic synthesis, enabling

the formation of versatile boronate esters from aryl and vinyl halides. These products are

pivotal intermediates, most notably in the subsequent Suzuki-Miyaura cross-coupling reaction,

a Nobel Prize-winning methodology for forging carbon-carbon bonds. This guide provides a

comprehensive overview of the core principles of Miyaura borylation, including its mechanism,

key components, reaction conditions, and detailed experimental protocols.

Core Concepts and Reaction Mechanism
The Miyaura borylation is a palladium-catalyzed cross-coupling reaction between a halide (or

triflate) and a diboron reagent, most commonly bis(pinacolato)diboron (B₂pin₂), in the presence

of a base.[1][2][3] The reaction exhibits broad functional group tolerance and proceeds under

relatively mild conditions, making it a highly valuable tool in the synthesis of complex

molecules, including active pharmaceutical ingredients (APIs).[2][4]

The catalytic cycle of the Miyaura borylation reaction is generally understood to proceed

through a series of well-defined steps involving a palladium catalyst.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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